Cas no 915234-88-7 (2-O-decanoyl-3,3'-di-O-isobutyrylsucrose)
915234-88-7 structure
Product Name:2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
CAS No:915234-88-7
MF:C30H52O14
MW:636.725491523743
CID:2021495
Update Time:2025-04-21
2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Chemical and Physical Properties
Names and Identifiers
-
- 2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
- nicandrose D
- (+)-Nicandrose D
-
- Inchi: 1S/C30H52O14/c1-6-7-8-9-10-11-12-13-21(34)40-25-24(41-27(37)17(2)3)22(35)19(14-31)39-29(25)44-30(16-33)26(42-28(38)18(4)5)23(36)20(15-32)43-30/h17-20,22-26,29,31-33,35-36H,6-16H2,1-5H3
- InChI Key: HNLDKIWEAVTCKP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(C)C)=O)C(O)C(CO)O1)CO)=O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 44
- XLogP3: 2.555
2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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